Cas no 885227-79-2 (7-BROMO-2-NAPHTHONITRILE)

7-Bromo-2-naphthonitrile is a brominated naphthalene derivative featuring a nitrile functional group at the 2-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the nitrile group offers versatility in transformations such as hydrolysis or reduction. The compound's well-defined structure and high purity make it suitable for precise synthetic applications. Its stability under standard conditions ensures consistent performance in laboratory and industrial settings. Researchers value 7-Bromo-2-naphthonitrile for its utility in constructing complex molecular frameworks.
7-BROMO-2-NAPHTHONITRILE structure
7-BROMO-2-NAPHTHONITRILE structure
Product Name:7-BROMO-2-NAPHTHONITRILE
CAS No:885227-79-2
MF:C11H6BrN
MW:232.076041698456
MDL:MFCD11101060
CID:1928028
PubChem ID:44550988
Update Time:2025-07-23

7-BROMO-2-NAPHTHONITRILE Chemical and Physical Properties

Names and Identifiers

    • 7-BROMO-2-NAPHTHONITRILE
    • 7-bromonaphthalene-2-carbonitrile
    • MFCD11101060
    • SY023143
    • ZFAPXUUMFUYDDB-UHFFFAOYSA-N
    • 2-Naphthalenecarbonitrile, 7-bromo-
    • 885227-79-2
    • DTXSID60659311
    • DB-318275
    • SCHEMBL3560896
    • G74204
    • CS-0377322
    • MDL: MFCD11101060
    • Inchi: 1S/C11H6BrN/c12-11-4-3-9-2-1-8(7-13)5-10(9)6-11/h1-6H
    • InChI Key: ZFAPXUUMFUYDDB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=CC=C(C#N)C=C2C=1

Computed Properties

  • Exact Mass: 230.96836g/mol
  • Monoisotopic Mass: 230.96836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 23.8Ų

7-BROMO-2-NAPHTHONITRILE Pricemore >>

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